Cas no 27069-17-6 (3-(4-Methoxyphenyl)-1H-pyrazole)

• Product Name: 3-(4-Methoxyphenyl)-1H-pyrazole
• CAS No: 27069-17-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00112008
• CID: 287449
• PubChem ID: 599984
• Update Time: 2025-06-07

3-(4-Methoxyphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)-1H-pyrazole
• 3-(4-METHOXYPHENYL)PYRAZOLE
• 5-(4-methoxyphenyl)-1H-pyrazole
• 3(5)-(4-methoxyphenyl)pyrazole
• 3-(p-anisyl)-1H-pyrazole
• 4-methoxy-1-pyrazol-3-ylbenzene
• QUSABYOAMXPMQH-UHFFFAOYSA-N
• 3-(4-Methoxy-phenyl)-1H-pyrazole
• 5-(4-METHOXYPHENYL)PYRAZOLE
• 3-(4-methoxyphenyl)pyrazole, AldrichCPR
• 1H-Pyrazole, 3-(4-methoxyphenyl)-
• Maybridge1_007801
• 3-(4-methoxyphenyl)-pyrazole
• HMS563K13
• Pyrazole, 5-(4-methoxyphenyl)-
• 1H-Pyrazole,3-(4-methoxyphen
• MFCD00112008
• BDBM50141063
• J-016669
• AB01332549-02
• AKOS002658113
• FT-0705891
• DTXSID40344859
• 5-(4-Methoxyphenyl)-1H-pyrazole #
• EN300-138129
• 27069-17-6
• SY152004
• NCGC00339497-01
• CS-0126505
• 2Y-0829
• A818901
• SCHEMBL1186499
• AKOS000345379
• CHEMBL39210
• Z815437682
• DB-025970
• STK305223
• BBL028210
• 3-(4-Methoxyphenyl)-1H-pyrazole

• MDL： MFCD00112008
• Inchi： 1S/C10H10N2O/c1-13-9-4-2-8(3-5-9)10-6-7-11-12-10/h2-7H,1H3,(H,11,12)
• InChI Key： QUSABYOAMXPMQH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC=NN1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 37.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.1455 (rough estimate)
• Melting Point: 127-130 °C
• Boiling Point: 185 °C (0.6 mmHg)
• Flash Point: 135.9°C
• Refractive Index: 1.6300 (estimate)
• PSA: 37.91000
• LogP: 2.08530
• Solubility: Not determined

3-(4-Methoxyphenyl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

Additional information on 3-(4-Methoxyphenyl)-1H-pyrazole

Professional Introduction to 3-(4-Methoxyphenyl)-1H-pyrazole (CAS No. 27069-17-6)

3-(4-Methoxyphenyl)-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 27069-17-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, a family of molecules known for their diverse biological activities and structural versatility. The presence of a 4-methoxyphenyl substituent on the pyrazole core introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The pyrazole moiety is a five-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This structural feature imparts significant reactivity and functionality, allowing for further derivatization and modification. The 4-methoxyphenyl group, on the other hand, enhances the lipophilicity of the molecule while providing a hydroxyl moiety that can participate in hydrogen bonding interactions. These characteristics make 3-(4-Methoxyphenyl)-1H-pyrazole a promising candidate for various applications, particularly in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on heterocyclic compounds. 3-(4-Methoxyphenyl)-1H-pyrazole has been extensively studied for its potential pharmacological effects. One of the most notable areas of investigation is its role as an anti-inflammatory agent. Studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by interacting with specific enzymes and receptors. For instance, modifications to the 4-methoxyphenyl group have been shown to enhance binding affinity to cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the pyrazole core has been explored for its antimicrobial and antifungal properties. Research indicates that certain derivatives exhibit potent activity against a range of pathogens, including bacteria and fungi. The methoxy group in the 4-methoxyphenyl moiety plays a crucial role in these interactions by influencing the molecule's solubility and bioavailability. This has led to investigations into using 3-(4-Methoxyphenyl)-1H-pyrazole as a precursor for developing new antimicrobial agents with improved efficacy and reduced side effects.

Another area of interest is the application of 3-(4-Methoxyphenyl)-1H-pyrazole in material science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The presence of both aromatic and heterocyclic components allows for tunable optoelectronic characteristics, making it a valuable building block for advanced materials.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the behavior of 3-(4-Methoxyphenyl)-1H-pyrazole. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These simulations have helped identify key structural features that contribute to its pharmacological activity, guiding the synthesis of more potent derivatives.

The synthesis of 3-(4-Methoxyphenyl)-1H-pyrazole typically involves multi-step organic reactions, starting from readily available precursors such as 4-methoxybenzaldehyde and hydrazine hydrate. The pyrazole ring is formed through condensation reactions, followed by functionalization at the 3-position with the 4-methoxyphenyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

In conclusion, 3-(4-Methoxyphenyl)-1H-pyrazole (CAS No. 27069-17-6) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features, combined with its diverse biological activities, make it a valuable scaffold for drug discovery and material innovation. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in both academic and industrial settings.